Cas no 116041-58-8 (3-Furancarboxylic acid,2-propyn-1-yl ester)

3-Furancarboxylic acid,2-propyn-1-yl ester structure
116041-58-8 structure
Product Name:3-Furancarboxylic acid,2-propyn-1-yl ester
CAS No:116041-58-8
MF:C8H6O3
MW:150.131442546844
CID:131047
PubChem ID:45090076
Update Time:2025-04-19

3-Furancarboxylic acid,2-propyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,2-propyn-1-yl ester
    • 3-Furancarboxylicacid,2-propynylester(9CI)
    • prop-2-ynyl furan-3-carboxylate
    • 3-FURANCARBOXYLIC ACID 2-PROPYNYL ESTER
    • prop-2-yn-1-yl furan-3-carboxylate
    • 116041-58-8
    • DTXSID20666566
    • Inchi: 1S/C8H6O3/c1-2-4-11-8(9)7-3-5-10-6-7/h1,3,5-6H,4H2
    • InChI Key: FILIXFDMUZQLGQ-UHFFFAOYSA-N
    • SMILES: O1C=CC(C(=O)OCC#C)=C1

Computed Properties

  • Exact Mass: 150.03200
  • Monoisotopic Mass: 150.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 39.4A^2

Experimental Properties

  • PSA: 39.44000
  • LogP: 1.06960
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited